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An Objective Comparison of Muscone and Galaxolide in Fragrance Applications

Introduction
In the field of fragrance chemistry, synthetic musks are indispensable for providing depth,

warmth, and longevity to a wide array of scented products. Among the most prominent are

muscone, a macrocyclic musk, and Galaxolide, a polycyclic musk. Muscone, the primary

odorant of natural deer musk, is revered for its soft, warm, and animalic scent profile, making it

a cornerstone in fine perfumery.[1][2][3] Galaxolide, discovered in the 1960s, offers a clean,

sweet, and powerful musk aroma that has made it a workhorse in both fine fragrances and

functional products like detergents and fabric softeners.[4][5][6] This guide provides a detailed,

objective comparison of their performance, supported by experimental data and

methodologies, to aid researchers and professionals in selecting the appropriate musk for their

applications.

Physicochemical Properties
A fundamental comparison begins with the distinct structural and physical properties of

muscone and Galaxolide. Muscone is a 15-membered macrocyclic ketone, while Galaxolide

belongs to the isochroman musk family.[1][5] These structural differences are foundational to

their differing olfactory and performance characteristics.
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Property Muscone Galaxolide

Chemical Name
(R)-3-

Methylcyclopentadecanone

1,3,4,6,7,8-Hexahydro-

4,6,6,7,8,8-

hexamethylcyclopenta[g]isochr

omene

CAS Number 541-91-3[7] 1222-05-5[6]

Molecular Formula C₁₆H₃₀O C₁₈H₂₆O

Molecular Weight 238.4 g/mol [3] 258.4 g/mol

Appearance
Colorless to almost colorless

clear liquid[3][7]

Colorless viscous oily liquid[4]

[8]

Odor Profile

Soft, sweet, musky with a

warm, powdery, animalic

tonality.[1][2][3][9]

Clean, powerful, sweet musk

with floral, woody, and

powdery undertones.[4][5][6]

Odor Family Musk (Macrocyclic)[3] Musk (Polycyclic)[5]

Performance in Fragrance Applications
The performance of a fragrance ingredient is determined by its odor profile, strength, longevity

(substantivity), and how it behaves in a final product formulation.

Olfactory and Performance Characteristics
Both muscone and Galaxolide are valued for their excellent fixative properties, meaning they

reduce the evaporation rate of more volatile components in a fragrance, extending its overall

life on the skin or fabric.[2][3][6] However, their olfactory contributions and tenacity differ

significantly. Muscone is noted for its remarkable diffusion despite its high molecular weight

and provides a natural, skin-like warmth to compositions.[2][3] Galaxolide is exceptionally

powerful and persistent, adding a clean "laundry" type of musk character that remains linear

and strong throughout the evaporation process.[3][4]
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Performance Metric Muscone Galaxolide

Odor Strength/Impact
High, but soft and diffusive[1]

[2]
Strong and powerful[4][8]

Longevity on Smelling Strip > 400 hours[1][2][9] > 400 hours[4]

Substantivity
Excellent fixative, provides

depth and warmth.[2][3]

Excellent fixative, provides

bloom and volume.[4]

Typical Usage in Concentrate 0.06% - 6%[9] Up to 40% or more[4]

Key Applications

Fine fragrances, luxury

perfumes, reconstitution of

natural musk.[1][2][7]

Fine fragrances, detergents,

fabric softeners, personal care

products.[4][6]

Experimental Protocols
To quantitatively assess fragrance performance, standardized experimental protocols are

employed. Below are methodologies for key performance indicators.

Odor Detection Threshold (ODT) Measurement
The Odor Detection Threshold is the minimum concentration of a substance that can be

detected by a human panel. A common methodology is dynamic dilution olfactometry, based on

EN 13725:2003.[10]

Methodology:

Panel Selection: Human assessors are screened for olfactory acuity using a reference

odorant (e.g., n-butanol).[10]

Sample Preparation: The fragrance material is prepared in a suitable solvent (e.g., ethanol)

or as a vapor in an inert gas.

Dilution Series: An olfactometer presents a series of dilutions of the odorous air with odor-

free air to the panelists.[11][12]
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Presentation Method: A forced-choice method is typically used, where the panelist is

presented with three ports—two containing blank (odor-free air) and one containing the

diluted odorant—and must identify the odorous port.[12]

Ascending Concentration: The test proceeds with an ascending concentration series, starting

below the expected threshold.[12][13]

Threshold Calculation: The individual threshold is the concentration at which a panelist gives

a correct response. The group threshold is calculated as the geometric mean of the

individual thresholds, representing the concentration at which 50% of the panel can detect

the odor.[10][11]

Substantivity (Longevity) Evaluation
Substantivity refers to the persistence of a fragrance on a substrate. The standard method

involves evaluation on paper smelling strips over time.

Methodology:

Preparation: A 10% solution of the fragrance material in a neutral solvent like ethanol is

prepared.

Application: A standardized amount of the solution is applied to the end of a paper smelling

strip.

Evaluation: Trained evaluators assess the odor intensity of the strip at regular intervals (e.g.,

1, 4, 8, 24, 48 hours, and then daily) in a controlled, odor-free environment.

Endpoint: The time at which the characteristic odor is no longer discernible is recorded as

the longevity or "odor life on a smelling strip".[9]

Fragrance Stability Testing
Stability testing is crucial to ensure a fragrance maintains its intended character, color, and

clarity throughout its shelf life and under various environmental conditions.[14][15][16]

Methodology:
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Sample Preparation: The fragrance is incorporated into the final product base (e.g., lotion,

detergent, alcoholic perfume). A sample of the unperfumed base is used as a control.[17]

Storage Conditions: Samples are stored under various conditions to assess different stress

factors:

Accelerated Stability (Oven Test): Samples are kept at elevated temperatures (e.g., 40-

45°C) for a period of weeks to months to simulate long-term aging.[15][16]

Light Exposure: Samples are exposed to controlled UV and visible light to test for

photodegradation, which can cause color changes and odor shifts.[15][16][17]

Freeze-Thaw Cycling: Products are subjected to repeated cycles of freezing and thawing

to assess physical stability, such as preventing phase separation or crystallization.[15][16]

Real-Time Stability: Samples are stored under normal conditions (e.g., 25°C) for the entire

proposed shelf life of the product.[15][16]

Evaluation: At specified time points, samples are evaluated for any changes in color, clarity,

viscosity, pH, and, most importantly, odor profile through sensory analysis by trained

panelists.[16] Chemical analysis (e.g., GC-MS) can also be used to detect degradation of

fragrance components.[16]

Experimental Workflow for Fragrance Evaluation

Mechanism of Olfaction: Signaling Pathways
The perception of musk odors is initiated by the binding of these molecules to specific Olfactory

Receptors (ORs) located on olfactory sensory neurons in the nasal cavity. This interaction

triggers a G-protein-coupled signaling cascade.

Muscone: Research has identified specific receptors for muscone. In humans, the primary

receptor is OR5AN1, while in mice it is MOR215-1.[1][18][19][20] The binding of muscone to

OR5AN1 is stabilized by hydrogen bonding and hydrophobic interactions with specific amino

acid residues within the receptor.[1][21][22] Genetic deletion of the corresponding receptor in

mice leads to a drastic reduction in sensitivity to muscone, highlighting its critical role in

perception.[20]
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Galaxolide: The perception of Galaxolide is more complex and appears to be mediated by

different receptors. Studies suggest that OR5AN1, the primary muscone receptor, does not

respond to polycyclic musks like Galaxolide.[18] Genetic variation in another receptor,

OR4D6, has been associated with differences in the perception of Galaxolide, including

specific anosmia (the inability to smell it).[18][23][24]

The general signaling pathway following receptor activation is conserved. The binding of an

odorant to its OR activates the G-protein Gαolf, which in turn stimulates adenylyl cyclase to

produce cyclic AMP (cAMP). This second messenger opens cyclic nucleotide-gated ion

channels, leading to an influx of cations, depolarization of the neuron, and the firing of an

action potential that travels to the olfactory bulb in the brain.[18]
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Regulatory and Safety Profile
The safety profiles of muscone and Galaxolide, particularly concerning environmental impact,

are markedly different.

Muscone: Synthetic muscone is generally regarded as having a favorable safety profile. It

is not classified as hazardous under the OSHA Hazard Communication Standard and

adheres to the standards of the International Fragrance Association (IFRA) without specific

restrictions beyond good manufacturing practices.[3][25] It is considered a safer and more

sustainable alternative to nitro-musks, which have been largely phased out due to safety and

environmental concerns.[3]

Galaxolide: The environmental fate of Galaxolide is a subject of ongoing scientific and

regulatory debate. It is classified as very toxic to aquatic life with long-lasting effects (H410).

[5] Due to its widespread use and moderate persistence, Galaxolide is frequently detected in

waterways, sediment, and aquatic organisms.[5][26][27][28] While the EU has concluded

that it does not meet the criteria to be classified as Persistent, Bioaccumulative, and Toxic

(PBT), the US EPA's assessment found it to be moderately persistent and bioaccumulative

and highly toxic to aquatic life.[5] Galaxolide has also been detected in human blood, fat

tissue, and breast milk.[26][29] Some studies suggest it may have endocrine-disrupting

potential, though this is an area of active research.[28][29]
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Aspect Muscone Galaxolide

Human Health Safety

Favorable safety profile, may

cause skin/eye irritation in pure

form.[3][25]

Generally considered safe for

use in cosmetics by EU bodies

(SCCNFP).[5] Suspected by

some groups of being an

endocrine disruptor.[29]

Environmental Profile
Not considered a significant

environmental hazard.

Classified as H410 (Very toxic

to aquatic life with long lasting

effects).[5] Detected widely in

the environment.[26][28]

Persistence & Bioaccumulation
Not considered a PBT

substance.

Conflicting assessments: EU

determined it does not meet

PBT criteria, while the US

EPA's PBT Profiler suggests it

does.[5][26]

Regulatory Status (IFRA)
Adheres to IFRA standards.[3]

[30]
Adheres to IFRA standards.[5]

Conclusion
Muscone and Galaxolide represent two distinct classes of synthetic musks, each with a unique

profile that dictates its ideal application.

Muscone is a high-impact, macrocyclic musk that excels in fine perfumery. Its complex, warm,

and slightly animalic character provides elegance, diffusion, and a luxurious feel that is difficult

to replicate.[2][3] Its favorable safety and environmental profile make it a preferred choice for

high-end applications where performance and a "clean" regulatory label are paramount.

Galaxolide is a powerful, versatile, and cost-effective polycyclic musk. Its clean, sweet, and

exceptionally tenacious profile has made it ubiquitous in the fragrance industry, from luxury

perfumes to everyday household products.[4][6] While its performance is undeniable,

researchers and developers must consider the ongoing environmental concerns and regulatory

scrutiny surrounding its persistence and aquatic toxicity when formulating new products.
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The choice between muscone and Galaxolide ultimately depends on the desired olfactory

effect, product category, cost considerations, and the brand's stance on environmental

sustainability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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